Cas no 9004-95-9 (Brij 58)

Brij 58 structure

Product Name:Brij 58

CAS No:9004-95-9

Molecular Formula:C₅₆H₁₁₄O₂₁

Molecular Weight:1123.4918

MDL:MFCD00080892

CID:95477

PubChem ID:24898715

Brij 58 Properties

Names and Identifiers

- Poly(oxy-1,2-ethanediyl),a-hexadecyl-w-hydroxy-
- Glycols,polyethylene, monohexadecyl ether (8CI)
- 1-Hexadecanol, monoether withpolyethylene glycol (8CI)
- Alfonic 16-8
- Atlas G 3802
- Atlas G 3816
- BC 10
- BC10TX
- BC 2
- BC 20
- BC 20TX
- BC 30TX
- BC 40TX
- BC 7
- BC 8SY
- Berol 28
- BlaunonCH 305
- Blaunon CH 315
- Blaunon CH 340
- Brij 38
- Brij 52
- Brij 56
- Brij 58
- Brij 58P
- Brij W 1
- C 20
- C 30
- C 30 (polyoxyalkylene)
- C16E12
- CA 16
- Ceteth
- Ceteth 1
- Ceteth 10
- Ceteth 12
- Ceteth 15
- Ceteth 2
- Ceteth 20
- Ceteth 23
- Ceteth 25
- Ceteth 3
- Ceteth 8
- Cetocire
- Cetyl alcohol ethoxylate
- Cetylpoly(oxyethylene) ether
- Cirrasol ALN-WF
- Collone AC
- EA 25
- EA 25 (polyoxyalkylene)
- Emalex 102
- Emalex 103
- Emalex 105
- Emalex 107
- Emalex 110
- Emalex 115
- Emalex116
- Emalex 117
- Emalex 120
- Emalex 125
- Emalex 130
- Emulgen 210
- Emulgen 2200
- Emulmin CC 100
- Emulmin CC 150
- Emulmin CC 200
- Ethosperse CL 20
- Ethoxylatedcetyl alcohol
- Ethoxylated hexadecyl alcohol
- Ethoxylated(20) cetyl alcohol
- G3802
- G 3802POE
- G 3804POE
- G 3816
- G 3820
- Hetoxol CA 10
- Hetoxol CA 2
- Hexadecanol poly(oxyethylene) ether
- Hexadecylpoly(ethyleneoxy)ethanol
- KonionCA 12
- Koremul CE-m
- Lipocol C 10
- Lipocol C 2
- Lipocol C 20
- Lubrol W
- MacolCA 2
- Macol CA 20
- NTs 40
- Nikkol BC
- Nikkol BC 10
- Nikkol BC 10TX
- Nikkol BC15
- Nikkol BC 15TX
- Nikkol BC 2
- Nikkol BC 20
- Nikkol BC 20TX
- Nikkol BC 23
- Nikkol BC 25
- Nikkol BC 25TX
- Nikkol BC 30
- Nikkol BC 30TX
- Nikkol BC 40
- Nikkol BC 40TX
- Nikkol BC 5.5
- Nikkol BC 50TX
- Nikkol BC 7
- Nissan Nonion P205
- Nissan Nonion P 208
- Nissan Nonion P 210
- Nissan Nonion P 213
- NissanNonion P 220
- Nissan Nonion P 223
- Nonion P 205
- Nonion P 208
- Nonion P 210
- Nonion P 220
- Nonion P 223
- OS 30
- OS 55
- OTsS 14
- OTsS 20
- Oxyethylenatedhexadecyl alcohol
- PEG cetyl ether
- POE cetyl ether
- POE monohexadecyl ether
- Pegnol C 18
- Poly(oxyethylene) cetyl ether
- Poly(oxyethylene) hexadecylether
- Poly(oxyethylene) monocetyl ether
- Poly(oxyethylene) monohexadecyl ether
- Poly(oxyethylene) palmityl ether
- Polyethoxylated hexadecanol
- Polyethyleneglycol cetyl ether
- Brij<<?>> C10
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hexadecoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethox
- BRIJ(R) 52
- Brij®58
- Brij-58
- Glycols, polyethylene, monohexadecyl ether
- POE(10)cetylalcoholether
- POE(2)cetylether
- POE(20)isohexadecylalcoholether
- Polyoxyethylene (20) Cetyl Ether
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hexadecoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- average Mn ~683
- Brij&reg
- Brij&trade
- Brij? 58
- Brij<<®>> C10
- POE (20) ISOHEXADECYL ETHER
- POE 0230
- POE 1450
- POE 2000
- POE 3000
- POE 3200
- POE 3401
- POE 3980
- POE 3980FL
- POE 6102
- POE 6202
- POE 7387
- POE 7447
- POE 7467
- POE 8003
- POE 8100
- POE 8137
- POE 8150
- POE 8180
- POE 8200
- POE 8401
- POE 8402
- POE 8407
- POE 8411
- POE 8440
- POE 8450
- POE 8480
- POE 8540
- POE 8842
- POE 8999
- POE 9061
- POE 9071
- POE 9361
- POE 9371
- POE PE475
- POE VI6202
- Polyethylene glycol hexadecyl ether
- Polyethylene glycol monocetyl ether
- Polyethylene glycol monohexadecyl ether
- Polyethylene glycol monopalmityl ether
- Polyethylene glycol palmityl ether
- Polyethylene oxide cetyl ether
- Polyethylene oxide hexadecyl ether
- Polyoxyethylene cetyl alcohol ether
- Polyoxyethylene ether of cetyl alcohol
- Procol CA 16
- Romopal O
- S 30
- Scourol 700
- Teric 475
- Trycol 5984
- Ts 14
- Ts 20
- Ts 20 (polyoxyalkylene)
- Ts 30
- Ts 30 (ethoxylate)
- Ts 35
- Ts 35 (polymer)
- Ts 40
- Ts 40 (polyglycol)
- Ts 55
- Ts 62
- TsA 16
- Union 67-300R
- alpha-Hexadecyl-omega-hydroxy-poly(oxy-1,2-ethanediyl)
- alpha-Hydroxy-omega-cetylpoly(ethylene oxide)
- Polyethylene Glycol Monohexadecyl Ether (n=approx. 23)
- Polyoxyethylene Monocetyl Ether (n=approx. 23)
- Polyethylene glycol cetyl ether
- Brij-C2
- Cetomacrogol 1000
- Polyethylene glycol (20) hexadecyl ether
- Brij(R) C20
- Cetomacrogolum 1000
- Brij® C10
- UNII-N23GP0Q09W
- G 3802
- 9004-95-9
- MK1889A3JS
- Ts A 16
- Cetomacrogolum 1000 [Latin]
- PEG-14 Cetyl ether
- Brij(R) 58, average Mn ~1124
- 683I13476K
- Oxyethylenated hexadecyl alcohol
- PEG-20 Cetyl ether
- UNII-2BB3L0ZO76
- 6X446K7Q0Y
- DTXCID5026708
- UNII-I835H2IHHX
- Ceteth-16
- Ceteth-25
- 198563-32-5
- 4ST6952Q67
- AKOS030228645
- BRIJ W1
- Ceteth-5
- PEG-3 Cetyl ether
- PEG-24 Cetyl ether
- 4TIK16VW41
- Ceteth-24
- POE (2) cetyl ether
- DTXSID7046708
- PEG-16 Cetyl ether
- UNII-5KLY4IOG20
- 9E0067TYQH
- UNII-IV5HOR6SHT
- Brij C10
- UNII-5QU14HKY1U
- UNII-0EV3Z43Y2I
- UNII-4TIK16VW41
- Polyethylene Glycol Monocetyl Ether n chi 23
- CETOMACROGOL
- UNII-LF9X1PN3XJ
- CS-0694626
- NLMKTBGFQGKQEV-UHFFFAOYSA-N
- PEG-5 Cetyl ether
- PEG-25 Cetyl ether
- Cetomacrogol 1000 BPC
- PEG-1 Cetyl ether
- XZ19O8Z6FM
- PEG-15 Cetyl ether
- NS00095655
- 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60-icosaoxahexaheptacontan-1-ol
- UNII-WP14KA7G07
- BC 20 TX
- QWP6WMW083
- Lipocol C2
- UNII-9E0067TYQH
- PEG 20 cetostearyl ether
- UNII-GY15017H2B
- PEG-30 Cetyl ether
- FT-0623194
- PEG-45 Cetyl ether
- WP14KA7G07
- Brij58
- Nissan nonion P 220
- Cetomacrogol 1000 [INN:BAN]
- 0EV3Z43Y2I
- CHEMBL2355804
- UNII-MK1889A3JS
- SCHEMBL1769850
- I835H2IHHX
- 33D0C5D77R
- 94826GMB5B
- Ceteth-20
- NCGC00167551-01
- N23GP0Q09W
- PEG-12 Cetyl ether
- UNII-G8K9HXI96S
- Ceteth-15
- Polyoxyethylene Stearates
- IV5HOR6SHT
- Polyoxyethylene Monocetyl Ether n≈23
- Ceteth-30
- UNII-94826GMB5B
- 5KLY4IOG20
- 7Z6Q50934N
- GY15017H2B
- Ceteth-14
- Polyoxyethylene Alkyl Ethers
- UNII-D6K7I18258
- HY-W127624C
- D6K7I18258
- BC 30 TX
- MFCD00080892
- Ceteth-12
- W821XK704Z
- UNII-QWP6WMW083
- 2BB3L0ZO76
- UNII-XZ19O8Z6FM
- Tox21_112546
- G8K9HXI96S
- UNII-6X446K7Q0Y
- 495CTZ441V
- UNII-683I13476K
- UNII-W821XK704Z
- Polyethylene Glycol Monohexadecyl Ether n≈23
- UNII-7Z6Q50934N
- KF87ZXP48B
- 5QU14HKY1U
- UNII-KF87ZXP48B
- UNII-4ST6952Q67
- PEG-4 Cetyl ether
- Ethosperse CL20
- Ceteth-45
- LF9X1PN3XJ
- UNII-495CTZ441V
- UNII-33D0C5D77R
- Brij? C10
- DA-76686
- +Expand
- MDL： MFCD00080892
- InChIKey： NLMKTBGFQGKQEV-UHFFFAOYSA-N
- Inchi： 1S/C56H114O21/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-58-19-21-60-23-25-62-27-29-64-31-33-66-35-37-68-39-41-70-43-45-72-47-49-74-51-53-76-55-56-77-54-52-75-50-48-73-46-44-71-42-40-69-38-36-67-34-32-65-30-28-63-26-24-61-22-20-59-18-16-57/h57H,2-56H2,1H3
- SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 1122.79000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 21
Rotatable Bond Count: 74
Monoisotopic Mass: 1122.785
Heavy Atom Count: 77
Complexity: 999
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 205

Experimental Properties

LogP: 5.79200
PSA: 204.83000
Refractive Index: n20/D 1.466(lit.)
Boiling Point: 926.7±60.0 °C at 760 mmHg
Melting Point: ~38 °C
Vapor Pressure: 0.26 psi ( 20 °C)
Flash Point: Fahrenheit: 302 ° f
Celsius: 150 ° c
Color/Form: Cream white to yellowish paste
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: Soluble in water
Density: 0.978 g/mL at 25 °C(lit.)

Brij 58 Security Information

RTECS：TR1581470
WGK Germany：2
Safety Instruction： S24/25; S36; S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303
Warning Statement： P312
Prompt：warning
Storage Condition：Storage temperature 2-8 ℃
Risk Phrases： 36/37/38
Signal Word：warning

Brij 58 Customs Data

HS CODE：34021300

Brij 58 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IM2L-25g	Poly(oxy-1,2-ethanediyl), a-hexadecyl-w-hydroxy-	9004-95-9		25g	$32.00	2024-04-20
A2B Chem LLC	AI67613-25g	Poly(oxy-1,2-ethanediyl), a-hexadecyl-w-hydroxy-	9004-95-9		25g	$12.00	2024-05-20
Aaron	AR00IMAX-25g	Poly(oxy-1,2-ethanediyl), a-hexadecyl-w-hydroxy-	9004-95-9		25g	$5.00	2024-07-18
abcr	AB141178-25 g	Polyethylene glycol monocetyl ether, n=23; .	9004-95-9		25 g	€46.20	2023-07-20
TRC	B834940-5g	Brij 58	9004-95-9		5g	$ 58.00	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1256497-100g	Brij-C20	9004-95-9	average Mn~1124	100g	￥63.00	2024-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B822694-2.5kg	Brij ®C10	9004-95-9	average Mn ~683	2.5kg	1,800.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P0841-25g	Brij 58	9004-95-9	n≈23	25g	￥140.0	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R007093-100g	Brij 58	9004-95-9	~1124	100g	￥247	2024-05-21
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S99077-25g	Brij-C10	9004-95-9	average Mn ~683	25g	￥100.00	2022-01-07

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HU BEI NUO NA Technology Co., Ltd.

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(CAS:9004-95-9)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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HU BEI SHI SHUN Biotechnology Co., Ltd.

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Hubei Wande Chemical Co.,Ltd.

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Brij 58 Related Literature

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Thomas Mathew,Kenichirou Suzuki,Yasuhiro Ikuta,Naoko Takahashi,Hirofumi Shinjoh Chem. Commun. 2012 48 10987
2. Using the effects of pH and moisture to synthesize highly organized mesoporous titania thin films

Kwang-Suk Jang,Myung-Geun Song,Sung-Ho Cho,Jong-Duk Kim Chem. Commun. 2004 1514
3. Chloride capping of CdTiO3 for higher crystallinity and enhanced photocatalytic activity

Zameer Hussain Shah,Yuzhen Ge,Xijie Lin,Jinghai Xiu,Shufen Zhang,Rongwen Lu Phys. Chem. Chem. Phys. 2016 18 1637
4. Highly efficient anti-cancer therapy using scorpion ‘NanoVenin’

Santosh K. Misra,Mao Ye,Sumin Kim,Dipanjan Pan Chem. Commun. 2014 50 13220
5. Trail of pore shape and temperature-sensitivity of poly(N-isopropylacrylamide) hydrogels before and after removing Brij-58 template and pore formation mechanism

Wenjun Gao,Qingsong Zhang,Pengfei Liu,Shuhua Zhang,Juan Zhang,Li Chen RSC Adv. 2014 4 34460
6. Synergistic interactions of surfactant blends in aqueous medium are reciprocated in non-polar medium with improved efficacy as a nanoreactor

Soumik Bardhan,Kaushik Kundu,Barnali Kar,Gulmi Chakraborty,Dibbendu Ghosh,Debayan Sarkar,Sajal Das,Sanjib Senapati,Swapan K. Saha,Bidyut K. Paul RSC Adv. 2016 6 55104
7. Inhomogeneous composition of alloyed iron–platinum magnetic nanoparticles synthesized at low temperature

Shu Chen,Donald A. MacLaren,Richard T. Baker,John N. Chapman,Stephen Lee,David J. Cole-Hamilton,Pascal André J. Mater. Chem. 2011 21 3646
8. Kinetic studies on the influence of micellar aggregates upon the hydrolysis and transnitrosation reactions of N-methyl-N-nitrosotoluene-p-sulphonamide

Albino Castro,J. Ramón Leis,M. Elena Pe?a J. Chem. Soc. Perkin Trans. 2 1990 1221
9. Brij-58 template synthesis of self-assembled thermostable lamellar crystalline zirconia via a reflux-hydrothermal hybrid method

Penghe Su,Xiujie Ji,Chao Liu,Wenjun Gao,Ranran Fu,Chengchun Tang,Bowen Cheng RSC Adv. 2015 5 36467
10. Solubilization of polycyclic aromatic hydrocarbons by novel biodegradable cationic gemini surfactant ethane-1,2-diyl bis(N,N-dimethyl-N-hexadecylammoniumacetoxy) dichloride and its binary mixtures with conventional surfactants

Wajid Husain Ansari,Nazish Fatma,Manorama Panda,Kabir-ud-Din Soft Matter 2013 9 1478

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